Cas no 30492-50-3 (1-(3,5-di-tert-butyl-4-methoxyphenyl)ethanone)

• Product Name: 1-(3,5-di-tert-butyl-4-methoxyphenyl)ethanone
• CAS No: 30492-50-3
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 2111266
• PubChem ID: 18705091
• Update Time: 2025-04-21

1-(3,5-di-tert-butyl-4-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-di-tert-butyl-4-methoxyphenyl)ethanone
• SCHEMBL2772941
• 1-(3,5-ditert-butyl-4-methoxyphenyl)ethanone
• WPODUFOFFLNNAI-UHFFFAOYSA-N
• DA-31267
• 30492-50-3

• Inchi： 1S/C17H26O2/c1-11(18)12-9-13(16(2,3)4)15(19-8)14(10-12)17(5,6)7/h9-10H,1-8H3
• InChI Key： WPODUFOFFLNNAI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(C)=O)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 262.193280068Da
• Monoisotopic Mass: 262.193280068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų